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Get Quote

An In-Depth Technical Guide to 5-alpha-Cholestan-3-alpha-OL Acetate

Executive Summary: This document provides a comprehensive technical overview of 5-alpha-
Cholestan-3-alpha-OL acetate, a saturated steroid derivative. It is intended for researchers,

scientists, and professionals in drug development and chemical synthesis. This guide details

the compound's core physicochemical properties, provides a validated protocol for its synthesis

via acetylation, discusses methods for its analytical characterization, and explores its potential

applications based on related cholestane compounds. Safety, handling, and storage protocols

are also outlined to ensure proper laboratory practice.

Introduction to Cholestane Steroids
The cholestane steroid nucleus is a fundamental structural backbone for a vast array of

biologically significant molecules, including cholesterol and its numerous metabolites. The

stereochemistry of the A/B ring fusion (5-alpha or 5-beta) and the orientation of substituents,

such as the hydroxyl group at the C-3 position (alpha or beta), dramatically influence the

molecule's three-dimensional shape and, consequently, its biological activity and metabolic
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fate. 5-alpha-Cholestan-3-alpha-OL acetate belongs to the 5-alpha-cholestane series,

characterized by a trans-fused A/B ring system, which results in a relatively flat, rigid structure.

The "3-alpha" designation indicates that the hydroxyl group (and subsequently the acetate

group) at the third carbon position lies below the plane of the steroid ring. This guide focuses

specifically on the acetylated form of 5-alpha-Cholestan-3-alpha-ol, a derivative often used as a

synthetic intermediate or a reference compound in metabolic research.

Physicochemical Properties of 5-alpha-Cholestan-3-
alpha-OL Acetate
Accurate identification and understanding of a compound's physical and chemical properties

are foundational to its application in research and development.

Core Identification
Chemical Name: 5-alpha-Cholestan-3-alpha-OL acetate

CAS Number: 1107-59-1[1]

Synonyms: 3-alpha-Acetoxy-5-alpha-cholestane, epi-Cholestanol acetate

Physical and Chemical Data
The properties of 5-alpha-Cholestan-3-alpha-OL acetate and its parent alcohol are

summarized below for comparative analysis.
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Property
5-alpha-Cholestan-3-alpha-
OL acetate

5-alpha-Cholestan-3-alpha-
OL (Parent Compound)

Molecular Formula C29H50O2 C27H48O[2]

Molecular Weight 430.71 g/mol [3] 388.67 g/mol [2]

Appearance
White crystalline powder

(inferred)
Crystalline solid

Melting Point

Data not widely published; the

related 3-beta isomer melts at

106-107 °C[3]

184-186 °C

Boiling Point
~455.5 °C at 760 mmHg

(Predicted)[2]
Data not available

Solubility

Soluble in chloroform, ether,

benzene.[4] Insoluble in water.

[5][6]

Soluble in chloroform.

Stability
Stable under normal storage

conditions.[5][7]

Stable for years when stored

desiccated at room

temperature.

Synthesis and Characterization
The synthesis of 5-alpha-Cholestan-3-alpha-OL acetate is typically achieved through the

direct acetylation of its parent alcohol, 5-alpha-Cholestan-3-alpha-ol. This is a standard

esterification reaction widely used in organic chemistry.

Synthetic Pathway: Acetylation
The reaction involves the nucleophilic attack of the 3-alpha-hydroxyl group on an acetylating

agent, such as acetic anhydride or acetyl chloride, typically in the presence of a base catalyst

like pyridine or triethylamine.
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Caption: Synthetic workflow for the acetylation of 5-alpha-Cholestan-3-alpha-ol.

Experimental Protocol: Acetylation of 5-alpha-
Cholestan-3-alpha-OL
This protocol describes a self-validating system for synthesizing the target compound with high

purity.

Preparation: In a dry, round-bottom flask under a nitrogen atmosphere, dissolve 1.0 g of 5-

alpha-Cholestan-3-alpha-ol in 10 mL of anhydrous pyridine.

Reaction Initiation: Cool the solution in an ice bath to 0°C. Slowly add 2.0 mL of acetic

anhydride dropwise with continuous stirring. The use of a base like pyridine not only

catalyzes the reaction but also neutralizes the acetic acid byproduct.

Reaction Progression: After the addition is complete, remove the ice bath and allow the

mixture to stir at room temperature for 12-16 hours. Monitor the reaction progress using

Thin-Layer Chromatography (TLC) until the starting material is consumed.

Workup and Quenching: Carefully pour the reaction mixture into 100 mL of ice-cold water to

quench any unreacted acetic anhydride. A white precipitate of the crude product should form.
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Extraction: Extract the aqueous mixture three times with 30 mL of diethyl ether. Combine the

organic layers.

Washing: Wash the combined organic phase sequentially with 1M HCl solution (to remove

pyridine), saturated sodium bicarbonate solution (to remove acetic acid), and finally with

brine.

Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter,

and concentrate the solvent under reduced pressure using a rotary evaporator.

Purification: Recrystallize the resulting crude solid from a suitable solvent system, such as

ethanol/water or acetone, to yield the pure 5-alpha-Cholestan-3-alpha-OL acetate.

Analytical Characterization
Confirmation of the product's identity and purity is crucial. Standard analytical techniques

include:

Mass Spectrometry (MS): Electron ionization MS can be used to confirm the molecular

weight (430.71 g/mol ) and fragmentation pattern. The NIST WebBook provides mass

spectrometry data for related cholestan derivatives, which can serve as a reference.[8]

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR will confirm the

structure, including the presence of the acetate methyl group (a characteristic singlet around

2.0 ppm in ¹H NMR) and the stereochemistry at C-3 and C-5.

Gas Chromatography (GC): GC can be employed to assess the purity of the final product.[9]

Biological and Research Applications
While specific applications for 5-alpha-Cholestan-3-alpha-OL acetate are not extensively

documented, its relevance can be inferred from the biological roles of its parent compound and

related cholestane structures.

Synthetic Intermediate: The acetate group can serve as a protecting group for the 3-alpha-

hydroxyl function during more complex chemical syntheses of novel steroid analogs.[10]
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Reference Standard: In metabolic studies, it can be used as a certified reference material for

identifying and quantifying metabolites of cholesterol and related sterols in biological

samples using techniques like GC-MS or LC-MS.

Probing Membrane Properties: The parent ketone, 5-alpha-cholestan-3-one, has been

shown to affect the synaptic vesicle cycle at the neuromuscular junction by altering the

phase properties of the cell membrane and its interaction with cholesterol.[11] This suggests

that cholestan-based steroids can be valuable tools for investigating membrane biology, lipid

rafts, and neurotransmitter release.[11]

Metabolic Pathway Elucidation: The enzymatic conversion of 5-alpha-cholestan-3-one to

both 5-alpha-cholestan-3-beta-ol and 5-alpha-cholestan-3-alpha-ol is a known metabolic

pathway in rat liver microsomes.[12][13] The enzymes involved, such as 3-alpha and 3-beta-

hydroxysteroid dehydrogenases, are critical in steroid metabolism.[12][13] Using the

acetylated derivative could help in studies designed to probe the reverse reaction or the

specificity of esterase enzymes.
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Caption: Relationship of 5-alpha-Cholestan-3-alpha-OL acetate to a key metabolic pathway.

Safety and Handling
As a fine chemical intended for research purposes, 5-alpha-Cholestan-3-alpha-OL acetate
should be handled with appropriate care.

General Precautions: The compound is for R&D use only. It is not considered hazardous

under standard OSHA communication standards.[7] However, as with any chemical powder,

unnecessary contact should be limited.[4]
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Personal Protective Equipment (PPE): Wear standard laboratory attire, including a lab coat,

safety glasses with side shields, and chemical-resistant gloves.[7][14]

Handling: Avoid dust formation and inhalation.[5] Handle in a well-ventilated area or under a

chemical fume hood. After handling, wash hands thoroughly.

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.[5][6][7] It

should be kept away from incompatible materials such as strong oxidizing agents.[5][7]

Fire Safety: In case of a small fire, use a dry chemical powder extinguisher.[14] Thermal

decomposition may produce carbon monoxide and carbon dioxide.[7]

Conclusion
5-alpha-Cholestan-3-alpha-OL acetate (CAS: 1107-59-1) is a well-defined steroid derivative

with a stable, saturated ring structure. While direct biological applications are not widely

reported, its value lies in its utility as a synthetic intermediate for creating more complex steroid

molecules and as a high-purity reference standard for analytical and metabolic studies. The

straightforward synthesis from its parent alcohol and its relationship to key intermediates in

cholesterol metabolism make it a valuable compound for researchers in endocrinology,

neuroscience, and drug discovery. Adherence to proper safety and handling protocols is

essential for its use in a laboratory setting.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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